Cas no 940984-74-7 (1-4-(2-methoxyphenyl)piperazin-1-yl-2-(quinazolin-4-ylsulfanyl)ethan-1-one)

1-4-(2-Methoxyphenyl)piperazin-1-yl-2-(quinazolin-4-ylsulfanyl)ethan-1-one is a synthetic organic compound featuring a quinazolin-4-ylsulfanyl moiety linked to a 2-methoxyphenylpiperazine scaffold via an ethanone bridge. This structure suggests potential utility in medicinal chemistry, particularly as a pharmacophore for targeting serotonin or dopamine receptors due to the piperazine and quinazoline functional groups. The compound's design allows for tunable interactions with biological targets, making it a candidate for further research in CNS drug development. Its synthetic versatility and structural specificity may also support applications in biochemical assays or as an intermediate in the synthesis of more complex bioactive molecules.

1-4-(2-methoxyphenyl)piperazin-1-yl-2-(quinazolin-4-ylsulfanyl)ethan-1-one structure

940984-74-7 structure

Product Name:1-4-(2-methoxyphenyl)piperazin-1-yl-2-(quinazolin-4-ylsulfanyl)ethan-1-one

CAS No:940984-74-7

MF:C₂₁H₂₂N₄O₂S

MW:394.489983081818

CID:5428399

Update Time:2025-10-28

1-4-(2-methoxyphenyl)piperazin-1-yl-2-(quinazolin-4-ylsulfanyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

- 1-[4-(2-methoxyphenyl)piperazin-1-yl]-2-quinazolin-4-ylsulfanylethanone
- 1-4-(2-methoxyphenyl)piperazin-1-yl-2-(quinazolin-4-ylsulfanyl)ethan-1-one
- Inchi： 1S/C21H22N4O2S/c1-27-19-9-5-4-8-18(19)24-10-12-25(13-11-24)20(26)14-28-21-16-6-2-3-7-17(16)22-15-23-21/h2-9,15H,10-14H2,1H3
- InChI Key： BUHFPPPRCNXDRB-UHFFFAOYSA-N
- SMILES： C(=O)(N1CCN(C2=CC=CC=C2OC)CC1)CSC1=C2C(=NC=N1)C=CC=C2

1-4-(2-methoxyphenyl)piperazin-1-yl-2-(quinazolin-4-ylsulfanyl)ethan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3358-0048-2μmol	1-[4-(2-methoxyphenyl)piperazin-1-yl]-2-(quinazolin-4-ylsulfanyl)ethan-1-one	940984-74-7	90%+	2μl	$57.0	2023-04-26
Life Chemicals	F3358-0048-1mg	1-[4-(2-methoxyphenyl)piperazin-1-yl]-2-(quinazolin-4-ylsulfanyl)ethan-1-one	940984-74-7	90%+	1mg	$54.0	2023-04-26
Life Chemicals	F3358-0048-2mg	1-[4-(2-methoxyphenyl)piperazin-1-yl]-2-(quinazolin-4-ylsulfanyl)ethan-1-one	940984-74-7	90%+	2mg	$59.0	2023-04-26
Life Chemicals	F3358-0048-3mg	1-[4-(2-methoxyphenyl)piperazin-1-yl]-2-(quinazolin-4-ylsulfanyl)ethan-1-one	940984-74-7	90%+	3mg	$63.0	2023-04-26
Life Chemicals	F3358-0048-4mg	1-[4-(2-methoxyphenyl)piperazin-1-yl]-2-(quinazolin-4-ylsulfanyl)ethan-1-one	940984-74-7	90%+	4mg	$66.0	2023-04-26

1-4-(2-methoxyphenyl)piperazin-1-yl-2-(quinazolin-4-ylsulfanyl)ethan-1-one Related Literature

1. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
2. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
3. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
4. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
5. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156

Additional information on 1-4-(2-methoxyphenyl)piperazin-1-yl-2-(quinazolin-4-ylsulfanyl)ethan-1-one

Introduction to the Compound CAS No. 940984-74-7: 1-(4-(2-Methoxyphenyl)piperazin-1-yl)-2-(quinazolin-4-ylsulfanyl)ethan-1-one

The compound with CAS No. 940984-74-7, known as 1-(4-(2-Methoxyphenyl)piperazin-1-yl)-2-(quinazolin-4-ylsulfanyl)ethan-1-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a piperazine ring, a quinazoline moiety, and a methoxyphenyl group, all connected through a sulfanyl linkage. The combination of these structural elements contributes to its potential as a bioactive agent with diverse therapeutic applications.

Recent studies have highlighted the importance of piperazine derivatives in drug discovery due to their ability to modulate various biological targets, including kinases, proteases, and G-protein coupled receptors (GPCRs). The presence of the quinazolin group further enhances the compound's pharmacological profile, as quinazolines are known for their anti-inflammatory, antitumor, and antiviral activities. The methoxyphenyl substituent adds another layer of complexity to the molecule, potentially influencing its solubility, permeability, and binding affinity to target proteins.

One of the most promising aspects of this compound is its potential as an anticancer agent. Researchers have demonstrated that quinazolin-based sulfanyl compounds can inhibit key enzymes involved in cancer cell proliferation and metastasis. For instance, studies have shown that such molecules can target cyclin-dependent kinases (CDKs), which play a critical role in cell cycle regulation. By inhibiting CDKs, this compound could potentially arrest cancer cell growth and induce apoptosis.

In addition to its anticancer properties, this compound has also been investigated for its anti-inflammatory effects. The piperazine ring is known to exhibit anti-inflammatory activity by modulating the activity of cyclooxygenase (COX) enzymes. Recent research has shown that methoxyphenyl-substituted piperazines can selectively inhibit COX-2, which is overexpressed in inflammatory conditions such as arthritis and inflammatory bowel disease.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the preparation of the piperazine ring via reductive amination, followed by substitution reactions to introduce the methoxyphenyl and quinazolin groups. The final step involves the formation of the sulfanyl linkage through a nucleophilic substitution reaction.

From an analytical standpoint, this compound has been characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses confirm the compound's molecular structure and purity, ensuring its suitability for further pharmacological studies.

Looking ahead, ongoing research is focused on optimizing this compound's pharmacokinetic properties to enhance its bioavailability and reduce potential toxicity. Preclinical studies are currently underway to evaluate its efficacy in animal models of cancer and inflammation.

In conclusion, CAS No. 940984-74-7: 1-(4-(2-Methoxyphenyl)piperazin-1-yl)-2-(quinazolin-4-yliodophenolsulfanyl)ethan-one represents a significant advancement in medicinal chemistry. Its unique structure and promising biological activities make it a strong candidate for future therapeutic development.